Cas no 50486-23-2 (2-Benzoxazolecarboxamide, 5-methoxy-)

• Product Name: 2-Benzoxazolecarboxamide, 5-methoxy-
• CAS No: 50486-23-2
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4818883
• Update Time: 2025-04-23

2-Benzoxazolecarboxamide, 5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazolecarboxamide, 5-methoxy-
• 5-Methoxybenzo[d]oxazole-2-carboxamide

• Inchi： 1S/C9H8N2O3/c1-13-5-2-3-7-6(4-5)11-9(14-7)8(10)12/h2-4H,1H3,(H2,10,12)
• InChI Key： FCTXTHUJCKLBMZ-UHFFFAOYSA-N
• SMILES： O1C(C(N)=O)=NC2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 192.053
• Monoisotopic Mass: 192.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.4

Additional information on 2-Benzoxazolecarboxamide, 5-methoxy-

5-Methoxy-2-Benzoxazolecarboxamide (CAS No. 50486-23-2): Properties, Applications, and Market Insights

5-Methoxy-2-Benzoxazolecarboxamide (CAS No. 50486-23-2) is a specialized organic compound belonging to the benzoxazole family. This heterocyclic compound features a methoxy group at the 5-position and a carboxamide functional group, making it a versatile intermediate in pharmaceutical and material science applications. The growing interest in benzoxazole derivatives stems from their unique electronic properties and biological activities, positioning this compound as a valuable target for researchers.

The molecular structure of 5-Methoxy-2-Benzoxazolecarboxamide contributes to its stability and reactivity profile. With a molecular formula of C₉H₈N₂O₃, this compound exhibits moderate solubility in polar organic solvents while remaining relatively stable under ambient conditions. Recent studies highlight its potential as a building block for fluorescent materials and bioactive molecules, particularly in the development of novel optical sensors and pharmaceutical intermediates.

In pharmaceutical research, 50486-23-2 has gained attention for its structural similarity to various biologically active benzoxazoles. The methoxy substitution at the 5-position enhances the compound's electronic properties, making it valuable for designing enzyme inhibitors and receptor modulators. Researchers are particularly interested in its potential applications for neurological targets and anti-inflammatory agents, aligning with current trends in central nervous system drug discovery.

The material science applications of 5-Methoxy-2-Benzoxazolecarboxamide are equally promising. Its rigid benzoxazole core and electron-donating methoxy group make it an excellent candidate for developing organic electronic materials. Recent patents demonstrate its utility in OLED technologies and photovoltaic devices, where researchers leverage its fluorescence properties and charge transport characteristics. These applications respond to the growing demand for sustainable electronic materials in the green technology sector.

Synthetic approaches to CAS 50486-23-2 typically involve the condensation of appropriately substituted o-aminophenol derivatives with carboxylic acid derivatives. Modern synthetic protocols emphasize green chemistry principles, utilizing catalytic methods and environmentally benign solvents to improve yield and purity. These advancements address the pharmaceutical industry's increasing focus on sustainable synthesis and process optimization.

The global market for benzoxazole derivatives like 5-Methoxy-2-Benzoxazolecarboxamide shows steady growth, driven by expanding applications in drug discovery and advanced materials. Market analysts project particular demand from the Asia-Pacific region, where pharmaceutical and electronics manufacturing sectors are rapidly expanding. Current pricing trends reflect the compound's status as a specialty chemical, with purity grades and custom synthesis options influencing market value.

Quality control standards for 50486-23-2 typically involve HPLC analysis, melting point determination, and spectroscopic characterization. Reputable suppliers provide comprehensive analytical data sheets and certificates of analysis to ensure research reproducibility. The compound's stability profile recommends storage in cool, dry conditions protected from light, with special consideration given to its hygroscopic nature in some formulations.

Emerging research directions for 5-Methoxy-2-Benzoxazolecarboxamide include its potential in metal-organic frameworks (MOFs) and as a ligand for catalytic systems. These applications capitalize on the compound's coordination chemistry potential and structural rigidity. Such developments align with current scientific priorities in energy storage and catalysis innovation, making this compound increasingly relevant to cutting-edge research.

Environmental and safety considerations for CAS No. 50486-23-2 follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment and engineering controls are recommended during handling. The compound's environmental fate and biodegradation pathways remain active areas of investigation, particularly regarding its potential ecological impact in various applications.

Future prospects for 5-Methoxy-2-Benzoxazolecarboxamide appear promising, with potential expansions into agrochemical applications and diagnostic imaging reagents. The compound's structural versatility allows for numerous derivatization opportunities, keeping it at the forefront of medicinal chemistry and materials science innovation. As research continues to uncover new applications, this benzoxazole derivative is poised to maintain its importance in scientific and industrial contexts.